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Compound of Interest

Compound Name: (2-Methylquinolin-6-yl)methanol

Cat. No.: B1306216 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

handling of chemical compounds is paramount. This document provides essential safety and

logistical information for (2-Methylquinolin-6-yl)methanol, a quinoline derivative that requires

careful management in the laboratory. Adherence to these guidelines will help ensure personal

safety and environmental protection.

Essential Safety Information
(2-Methylquinolin-6-yl)methanol is classified as a hazardous substance and should be

handled with caution. It is known to be a skin, eye, and respiratory irritant.[1] Inhalation of dust

or fumes should be avoided, and direct contact with the skin and eyes must be prevented.

Quantitative Data Summary
A comprehensive Safety Data Sheet (SDS) with all physical and chemical properties for (2-
Methylquinolin-6-yl)methanol is not readily available. However, the following data has been

compiled from available sources.
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Property Value Source

Chemical Name
(2-Methylquinolin-6-

yl)methanol
-

CAS Number 108166-02-5 [2]

Molecular Formula C₁₁H₁₁NO [2]

Molecular Weight 173.21 g/mol [2]

Appearance Light brown to yellow solid [1]

Melting Point 136-139 °C [1]

Boiling Point 334.9 ± 27.0 °C (Predicted) [1]

Density 1.179 ± 0.06 g/cm³ (Predicted) [1]

Hazard Codes Xn (Harmful) [1]

Risk Statements

R22: Harmful if swallowed.

R36/37/38: Irritating to eyes,

respiratory system and skin.

[1]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1]

Personal Protective Equipment (PPE)
A robust PPE strategy is the first line of defense against accidental exposure. The following

PPE is mandatory when handling (2-Methylquinolin-6-yl)methanol.
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Equipment Specification Purpose

Hand Protection Nitrile or neoprene gloves
Provides a barrier against skin

contact.

Eye Protection Chemical splash goggles

Protects eyes from accidental

splashes of solutions or

contact with airborne powder.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

N95 (or higher) particulate

respirator or an air-purifying

respirator with organic vapor

cartridges

Required when handling the

solid, powdered form to

prevent inhalation of dust

particles, or when vapors may

be generated.

Operational Plan: Step-by-Step Handling Protocol
All work with (2-Methylquinolin-6-yl)methanol should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Preparation:

Before entering the designated handling area, don all required PPE: a laboratory coat,

nitrile or neoprene gloves, and chemical splash goggles.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Prepare all necessary equipment and reagents before handling the compound.

Weighing and Aliquoting (Solid Form):

Perform all weighing and handling of the solid compound within a chemical fume hood to

minimize inhalation exposure.

Use a disposable weighing boat or paper.
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Handle the solid with a spatula or other appropriate tool to avoid direct contact.

Close the container tightly immediately after use.

Solution Preparation:

When dissolving the solid, add the compound slowly to the solvent to prevent splashing.

If the solvent is volatile, ensure the procedure is performed in a fume hood.

Reaction and Experimental Work:

Maintain a safe distance from reactions and use appropriate shielding if there is a risk of

splashing or explosion.

Avoid direct contact with the substance at all times.

Post-Handling:

Decontaminate all non-disposable glassware and surfaces that have come into contact

with the compound using an appropriate solvent (e.g., ethanol or acetone), followed by a

thorough washing.

Remove PPE in the designated area to prevent the spread of contamination.

Disposal Plan: Managing (2-Methylquinolin-6-
yl)methanol Waste
All waste materials contaminated with (2-Methylquinolin-6-yl)methanol must be treated as

hazardous waste.[3][4] Do not dispose of this chemical in the regular trash or down the drain.

Waste Segregation:

Solid Waste: Place all contaminated solid materials, including gloves, weighing paper, and

pipette tips, into a clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing (2-Methylquinolin-6-yl)methanol in a

designated, sealed, and clearly labeled hazardous liquid waste container. Do not mix with
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incompatible waste streams.

Sharps: Any contaminated sharps, such as needles or broken glass, must be disposed of

in a designated sharps container.

Container Labeling:

All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "(2-Methylquinolin-6-yl)methanol," and the associated hazards (e.g.,

"Irritant," "Harmful").

Storage and Collection:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Arrange for the collection of hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Workflow for Handling and Disposal of (2-
Methylquinolin-6-yl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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